Cas no 2639445-69-3 (tert-butyl 1-oxa-9-azaspiro5.5undecane-2-carboxylate)

• Product Name: tert-butyl 1-oxa-9-azaspiro5.5undecane-2-carboxylate
• CAS No: 2639445-69-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5664320
• PubChem ID: 165900409
• Update Time: 2025-06-09

tert-butyl 1-oxa-9-azaspiro5.5undecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-oxa-9-azaspiro[5.5]undecane-2-carboxylate
• 2639445-69-3
• EN300-27729394
• 1,1-Dimethylethyl 1-oxa-9-azaspiro[5.5]undecane-2-carboxylate
• tert-butyl 1-oxa-9-azaspiro5.5undecane-2-carboxylate

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(16)11-5-4-6-14(17-11)7-9-15-10-8-14/h11,15H,4-10H2,1-3H3
• InChI Key： RKHVQEWPPPFELW-UHFFFAOYSA-N
• SMILES： O1C2(CCNCC2)CCCC1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 344.6±42.0 °C(Predicted)
• pka: 10.25±0.40(Predicted)

Additional information on tert-butyl 1-oxa-9-azaspiro5.5undecane-2-carboxylate

Introduction to tert-butyl 1-oxa-9-azaspiro[5.5]undecane-2-carboxylate (CAS No. 2639445-69-3)

Tert-butyl 1-oxa-9-azaspiro[5.5]undecane-2-carboxylate (CAS No. 2639445-69-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis due to its unique structural features and potential applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of the tert-butyl group and the oxo and azo functionalities contribute to its chemical stability and reactivity, making it a valuable building block in the synthesis of more complex molecules.

The chemical structure of tert-butyl 1-oxa-9-azaspiro[5.5]undecane-2-carboxylate consists of a spirocyclic framework with a tert-butyl ester group attached to one of the carbonyl carbons. The spirocyclic structure provides rigidity and conformational restriction, which can be advantageous in designing molecules with specific biological activities. The tert-butyl ester group enhances the lipophilicity and stability of the compound, making it suitable for various synthetic transformations and biological studies.

Recent research has highlighted the potential of spirocyclic compounds in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of spirocyclic scaffolds in the design of novel antiviral agents. The researchers found that compounds with similar structures to tert-butyl 1-oxa-9-azaspiro[5.5]undecane-2-carboxylate exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the importance of spirocyclic compounds in developing new therapeutic agents.

In addition to antiviral applications, tert-butyl 1-oxa-9-azaspiro[5.5]undecane-2-carboxylate has shown promise in other areas of medicinal chemistry. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated the use of this compound as a precursor for synthesizing small molecules with potential anticancer properties. The researchers synthesized a series of derivatives by modifying the tert-butyl ester group and evaluated their cytotoxicity against various cancer cell lines. Several derivatives exhibited significant cytotoxic activity, suggesting that tert-butyl 1-oxa-9-azaspiro[5.5]undecane-2-carboxylate could serve as a valuable starting material for developing novel anticancer agents.

The synthetic versatility of tert-butyl 1-oxa-9-azaspiro[5.5]undecane-2-carboxylate is another key factor contributing to its importance in organic synthesis. The tert-butyl ester group can be readily cleaved under mild conditions, allowing for the introduction of various functional groups at the carboxylic acid position. This flexibility enables chemists to tailor the properties of the final product to meet specific requirements, such as improving solubility or enhancing biological activity.

The preparation of tert-butyl 1-oxa-9-azaspiro[5.5]undecane-2-carboxylate typically involves multistep synthetic routes that utilize well-established organic reactions such as ring-closing metathesis (RCM) and Suzuki coupling reactions. These methods allow for high yields and excellent purity, making it feasible to produce this compound on both laboratory and industrial scales.

In conclusion, tert-butyl 1-oxa-9-azaspiro[5.5]undecane-2-carboxylate (CAS No. 2639445-69-3) is a highly promising compound with diverse applications in medicinal chemistry and organic synthesis. Its unique structural features, synthetic versatility, and potential biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.